Cas no 2171924-16-4 (6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one)

6',8'-Difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one is a fluorinated spirocyclic ketone with a unique structural framework combining a cyclopentane ring fused to a dihydronaphthalene system. The presence of fluorine atoms at the 6' and 8' positions enhances its electronic properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its spirocyclic architecture offers steric rigidity, which can be leveraged in the design of bioactive molecules or functional materials. The ketone functionality provides a versatile handle for further derivatization, enabling applications in synthetic chemistry. This compound's structural complexity and fluorination pattern contribute to its potential utility in high-value chemical synthesis.
6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one structure
2171924-16-4 structure
Product Name:6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
CAS No:2171924-16-4
MF:C14H14F2O
MW:236.257171154022
CID:5934665
PubChem ID:165502680
Update Time:2025-06-13

6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

    • 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
    • 2171924-16-4
    • EN300-1458012
    • 6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
    • Inchi: 1S/C14H14F2O/c15-9-7-10-12(17)3-6-14(4-1-2-5-14)13(10)11(16)8-9/h7-8H,1-6H2
    • InChI Key: LFHFPKMDFRHMGV-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2C(CCC3(C=21)CCCC3)=O)F

Computed Properties

  • Exact Mass: 236.10127139g/mol
  • Monoisotopic Mass: 236.10127139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1458012-0.05g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
0.05g
$948.0 2023-06-06
Enamine
EN300-1458012-0.1g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
0.1g
$993.0 2023-06-06
Enamine
EN300-1458012-0.25g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
0.25g
$1038.0 2023-06-06
Enamine
EN300-1458012-0.5g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
0.5g
$1084.0 2023-06-06
Enamine
EN300-1458012-1.0g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
1g
$1129.0 2023-06-06
Enamine
EN300-1458012-2.5g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
2.5g
$2211.0 2023-06-06
Enamine
EN300-1458012-5.0g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
5g
$3273.0 2023-06-06
Enamine
EN300-1458012-10.0g
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
10g
$4852.0 2023-06-06
Enamine
EN300-1458012-50mg
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
50mg
$948.0 2023-09-29
Enamine
EN300-1458012-100mg
6',8'-difluoro-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
2171924-16-4
100mg
$993.0 2023-09-29

Additional information on 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one

Recent Advances in the Study of 6',8'-Difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS: 2171924-16-4)

The compound 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS: 2171924-16-4) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique difluorinated naphthalene core, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and therapeutic potential, particularly in the context of targeting specific disease pathways.

A key area of investigation has been the compound's role as a modulator of enzymatic activity. Researchers have identified its ability to interact with certain kinases and proteases, making it a valuable scaffold for the design of enzyme inhibitors. The presence of fluorine atoms at the 6' and 8' positions has been shown to enhance binding affinity and metabolic stability, addressing common challenges in drug development. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions underlying these effects.

In terms of synthetic chemistry, novel approaches to the preparation of 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one have been developed. Recent publications describe optimized routes that improve yield and purity while reducing environmental impact. These advancements are critical for scaling up production and facilitating further pharmacological evaluation. The compound's structural complexity presents both challenges and opportunities for synthetic chemists, with particular emphasis on stereocontrol and functional group compatibility.

Pharmacological studies have demonstrated promising results in various disease models. Preliminary data suggest activity against inflammatory pathways, with potential applications in autoimmune disorders. Additionally, the compound has shown interesting properties in neurological research, where its ability to cross the blood-brain barrier is being investigated for central nervous system targets. These findings position 2171924-16-4 as a versatile lead compound for multiple therapeutic areas.

Looking forward, the research community anticipates further characterization of this compound's mechanism of action and therapeutic potential. Current efforts are focused on structure-activity relationship studies to optimize its pharmacological profile while minimizing off-target effects. The unique spirocyclic architecture of 6',8'-difluoro-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one continues to inspire new directions in medicinal chemistry, offering a template for the development of novel bioactive molecules with improved drug-like properties.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent